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Introduction

Polyquaternium-16 is a cationic copolymer comprised of methylvinylimidazolium chloride and

vinylpyrrolidone monomers. As a polymeric quaternary ammonium salt, it possesses a positive

charge that renders it highly substantive to negatively charged surfaces such as skin and hair.

This property, along with its film-forming and conditioning capabilities, has led to its widespread

use in the cosmetics and personal care industries.[1][2][3] For researchers, scientists, and drug

development professionals, Polyquaternium-16 presents opportunities as an excipient in topical

and ophthalmic formulations, a stabilizer for nanoparticle systems, and a potential component

in controlled-release drug delivery. This technical guide provides an in-depth overview of the

physical and chemical properties of Polyquaternium-16, detailed experimental protocols for its

characterization, and insights into its applications in pharmaceutical sciences.

Chemical Identity and Structure
Polyquaternium-16 is the International Nomenclature for Cosmetic Ingredients (INCI)

designation for the copolymer of vinylpyrrolidone and quaternized vinylimidazole.[4] The ratio of

these monomers can be varied during synthesis to produce different grades of Polyquaternium-

16 with tailored properties, such as charge density and film hardness.[2] The more

methylvinylimidazoline present, the harder the resulting film and the greater the conditioning

effect.[2]
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Chemical Name: 1H-Imidazolium, 1-ethenyl-3-methyl-, chloride, polymer with 1-ethenyl-2-

pyrrolidinone[5] CAS Number: 95144-24-4[5]

The chemical structure imparts a cationic nature to the polymer, which is fundamental to its

mechanism of action in most applications. This positive charge allows it to neutralize static

electricity and form a smooth, coherent film on surfaces.[1][3]

Physical and Chemical Properties
Polyquaternium-16 is typically supplied as a 40% aqueous solution, which appears as a clear

to slightly turbid, yellowish, viscous liquid.[1] While specific quantitative data for various

commercial grades are not always publicly available, the following tables summarize the known

physical and chemical properties.

Table 1: General Physical and Chemical Properties of Polyquaternium-16

Property Value References

Appearance

Clear to slightly turbid,

yellowish viscous liquid (as a

40% aqueous solution)

[1]

Odor Slight, characteristic [6]

Solubility Soluble in water [5]

pH (of solution) 5.0 - 8.0 [5]

Boiling Point
~100 °C (as an aqueous

solution)
[5]

Relative Density
Approximately 1.1 g/mL at 20

°C
[2]

Stability

Stable under recommended

storage conditions and across

a wide range of pH levels and

temperatures.

[2][7]
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Table 2: Quantitative Specifications for a Commercial Grade of Polyquaternium-16 (Luviquat®

Excellence)

Property Value References

Solids Content 38 - 42% [8]

Charge Density (at pH 7) 6.1 meq/g [8]

Molecular Weight

Varies by grade. One source

indicates a molecular weight of

378.9 g/mol , though this may

represent a monomer or a

specific low molecular weight

oligomer. Polymeric materials

will have a molecular weight

distribution.

[9]

Viscosity

Often reported as "moderate"

or "no data available."

Viscosity is dependent on the

specific grade (molecular

weight) and concentration of

the solution.

[2][5][7]

Experimental Protocols
Accurate characterization of Polyquaternium-16 is crucial for its application in research and

drug development. The following sections provide detailed methodologies for key experiments.

Determination of Charge Density by Conductometric
Titration
This method is suitable for quantifying the charge density of cationic polyelectrolytes.

Principle: A known concentration of the cationic polymer solution is titrated with a standard

solution of an oppositely charged polymer (e.g., potassium polyvinyl sulfate). The conductivity

of the solution is monitored throughout the titration. The endpoint is identified as a distinct
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change in the slope of the conductivity versus titrant volume curve, which corresponds to the

point of charge neutralization.

Apparatus and Reagents:

Conductivity meter with a probe

pH meter

Magnetic stirrer and stir bar

Burette

Polyquaternium-16 solution (e.g., 0.1 wt% in deionized water)

Standardized Potassium Polyvinyl Sulfate (PVSK) solution (e.g., 0.001 N)

Deionized water

Procedure:

Prepare a dilute aqueous solution of Polyquaternium-16 (e.g., 0.1 wt%).

Place a known volume of the Polyquaternium-16 solution into a beaker with a magnetic stir

bar.

Immerse the conductivity and pH probes into the solution.

Allow the solution to stir continuously.

Record the initial conductivity and pH of the solution.

Begin titrating with the standardized PVSK solution, adding small increments (e.g., 0.1 mL).

After each addition, allow the conductivity reading to stabilize and record the value along

with the total volume of titrant added.

Continue the titration well past the equivalence point, which is indicated by a change in the

rate of conductivity change.
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Plot the conductivity as a function of the titrant volume. The plot will typically show two linear

regions with different slopes. The intersection of these lines represents the endpoint of the

titration.

Calculate the charge density using the volume of titrant at the endpoint, its concentration,

and the initial mass of the Polyquaternium-16 sample.

Measurement of Viscosity by Rotational Viscometry
This protocol describes the determination of the dynamic viscosity of a Polyquaternium-16

solution.

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in

the fluid at a constant speed. The viscosity is calculated from the measured torque, the speed

of rotation, and the geometry of the spindle.

Apparatus and Reagents:

Rotational viscometer with a set of spindles

Temperature-controlled water bath or jacket

Beaker

Polyquaternium-16 solution of known concentration

Procedure:

Prepare a solution of Polyquaternium-16 at the desired concentration in deionized water.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample. For a moderate viscosity solution, a mid-range spindle and a speed of 50-100 rpm

may be suitable.

Place the Polyquaternium-16 solution in a beaker and allow it to equilibrate to the desired

temperature using the water bath.

Immerse the spindle into the solution up to the marked immersion groove.
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Start the viscometer and allow the reading to stabilize. This may take several seconds to a

minute.

Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa·s).

To assess shear-thinning behavior, measurements can be repeated at various rotational

speeds.

Ensure the equipment is properly calibrated with standard viscosity fluids.

Applications in Research and Drug Development
While extensively used in cosmetics, Polyquaternium-16's properties are also of interest in

pharmaceutical applications.

Ophthalmic Formulations: Cationic polymers are used as preservatives in multi-dose

ophthalmic solutions. Polyquaternium-1, a related polymer, is a known ophthalmic

preservative.[10][11] The antimicrobial properties and film-forming nature of Polyquaternium-

16 suggest its potential in similar applications, possibly enhancing the residence time of

drugs on the ocular surface.[4][12]

Nanoparticle Drug Delivery: The cationic nature of Polyquaternium-16 makes it a candidate

for stabilizing and surface-modifying anionic nanoparticles. This can be utilized to improve

the stability of drug-loaded nanoparticles in suspension and to modulate their interaction with

biological membranes. Its ability to form a protective film can also aid in the encapsulation of

active pharmaceutical ingredients.[2]

Topical Drug Delivery: In topical formulations, Polyquaternium-16 can act as a film-former,

potentially providing a sustained release of an active ingredient. Its conditioning and

moisturizing properties can also improve the sensory characteristics of the formulation.[5]

Antimicrobial Applications: Polyquaternium-16 has demonstrated antimicrobial effectiveness,

making it a potential active ingredient or excipient in formulations where antimicrobial

properties are desired, such as in deodorants.[13]
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Synthesis Workflow of Polyquaternium-16
The synthesis of Polyquaternium-16 involves the copolymerization of its constituent monomers.

The following diagram illustrates a generalized workflow for this process.

Reactants Process

Purification & Final Product

Vinylpyrrolidone

Polymerization Reaction
(Controlled Temperature and pH)

Methylvinylimidazolium
Chloride

Free Radical Initiator Aqueous Solvent

Purification
(e.g., Dialysis)

Polyquaternium-16
Aqueous Solution

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of Polyquaternium-16.

Quality Control Workflow for Polyquaternium-16
Ensuring the quality and consistency of Polyquaternium-16 is essential for its use in regulated

products. The diagram below outlines a typical quality control workflow.
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Click to download full resolution via product page

Caption: Quality control workflow for Polyquaternium-16.

Conclusion
Polyquaternium-16 is a versatile cationic polymer with a well-established safety profile in

cosmetic applications.[5] Its unique physical and chemical properties, particularly its positive

charge and film-forming ability, make it a promising candidate for various applications in drug

development. For researchers and scientists, understanding the nuances of its properties and

the methods for its characterization is key to unlocking its full potential in novel drug delivery

systems and other pharmaceutical formulations. Further research into the different grades of

Polyquaternium-16 and their specific properties will undoubtedly expand its utility in the

pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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